![molecular formula C11H17Cl2N3O B1402447 1',2',3',4',5',6'-Hexahydro-[2,3']bipyridinyl-5-carboxylic acid amide dihydrochloride CAS No. 1361112-64-2](/img/structure/B1402447.png)
1',2',3',4',5',6'-Hexahydro-[2,3']bipyridinyl-5-carboxylic acid amide dihydrochloride
Overview
Description
1',2',3',4',5',6'-Hexahydro-[2,3']bipyridinyl-5-carboxylic acid amide dihydrochloride is a useful research compound. Its molecular formula is C11H17Cl2N3O and its molecular weight is 278.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1',2',3',4',5',6'-Hexahydro-[2,3']bipyridinyl-5-carboxylic acid amide dihydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1',2',3',4',5',6'-Hexahydro-[2,3']bipyridinyl-5-carboxylic acid amide dihydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Catalysts for Amide Condensation
- Tetrachlorobenzo[d][1,3,2]dioxaborole and its derivatives are effective catalysts for the dehydrative amide condensation of carboxylic acids and amines, particularly for sterically demanding carboxylic acids (Maki, Ishihara, & Yamamoto, 2006).
Amide Formation Mechanisms
- The mechanism of amide formation from carboxylic acid and amine in aqueous media using carbodiimide was studied, showing the impact of pH and the nature of carboxylic acids on the reaction products (Nakajima & Ikada, 1995).
Kinetics of Amide Formation
- Studies on the kinetics of amide formation through carbodiimide/N-hydroxybenzotriazole couplings provide insights into the reaction rates and product distribution, critical for understanding the chemical behavior of similar compounds (Chan & Cox, 2007).
Novel Reagents for Carboxylic Acids
- 2-(2-Aminophenyl)-acetaldehyde dimethyl acetal has been used as a novel reagent for the protection of carboxylic acids. This compound's derivatives can be regarded as protected carboxylic acids, showing versatility in chemical transformations (Arai, Tokuyama, Linsell, & Fukuyama, 1998).
Amide Formation in Maillard Reactions
- The degradation of 1-deoxy-D-erythro-hexo-2,3-diulose in the presence of lysine leads to the formation of carboxylic acid amides, highlighting the role of amides in Maillard reactions and their potential for studying similar hexahydro-bipyridinyl compounds (Smuda, Voigt, & Glomb, 2010).
Fungicidal Activity of Amides
- Carboxamides prepared from 6-substituted 1,1-dioxo-2,3-dihydroimidazo[2,1-b]thiazole-5-carboxylic acids exhibited fungicidal activity, indicating the potential biological applications of similar carboxylic acid amides (Andreani, Rambaldi, & Locatelli, 1995).
properties
IUPAC Name |
6-piperidin-3-ylpyridine-3-carboxamide;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O.2ClH/c12-11(15)9-3-4-10(14-7-9)8-2-1-5-13-6-8;;/h3-4,7-8,13H,1-2,5-6H2,(H2,12,15);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KRGCIMVKZMUWMJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C2=NC=C(C=C2)C(=O)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17Cl2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1',2',3',4',5',6'-Hexahydro-[2,3']bipyridinyl-5-carboxylic acid amide dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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